N-cycloheptyl-1-(2-methylbenzoyl)-4-piperidinecarboxamide

• IUPAC Name: N-cycloheptyl-1-(2-methylbenzoyl)piperidine-4-carboxamide
• InChI: InChI=1S/C21H30N2O2/c1-16-8-6-7-11-19(16)21(25)23-14-12-17(13-15-23)20(24)22-18-9-4-2-3-5-10-18/h6-8,11,17-18H,2-5,9-10,12-15H2,1H3,(H,22,24)
• InChI Key: FJCFJENXLPWJAM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)N2CCC(CC2)C(=O)NC3CCCCCC3
• Molecular Formula: C21H30N2O2
• Molecular Weight: 342.5 g/mol
• Solubility: 48.6 [ug/mL] (The mean of the results at pH 7.4)

Description

"N-cycloheptyl-1-(2-methylbenzoyl)-4-piperidinecarboxamide" belongs to a class of organic compounds known for their significance in medicinal chemistry and pharmaceutical research. Such compounds are studied for their unique chemical structures and potential biological activities, making them subjects of interest in the development of new therapeutic agents.

Synthesis Analysis

The synthesis of compounds similar to "N-cycloheptyl-1-(2-methylbenzoyl)-4-piperidinecarboxamide" often involves multi-step chemical processes including condensation reactions, ring closure methods, and functional group transformations. For instance, Thimmegowda et al. (2009) detailed the synthesis of a novel bioactive heterocycle through condensation, highlighting the methodologies that might be applicable to synthesizing structurally related compounds (Thimmegowda et al., 2009).

Molecular Structure Analysis

Molecular structure analysis of compounds within this chemical class often involves X-ray crystallography or NMR spectroscopy to determine their conformation and stereochemistry. These techniques provide insights into the molecular geometry, bond lengths, and angles critical for understanding the compound's chemical behavior and interaction with biological targets.

Chemical Reactions and Properties

Chemical reactions involving compounds like "N-cycloheptyl-1-(2-methylbenzoyl)-4-piperidinecarboxamide" may include nucleophilic substitutions, electrophilic additions, and the formation of hydrogen bonds. The reactivity can be influenced by the presence of the piperidine and cycloheptyl groups, affecting the compound's stability, solubility, and biological activity. The study by Plazzi et al. (1997) on thioperamide and its analogs provides an example of how conformational analysis and chemical properties are essential for designing receptor antagonists, which could be relevant for understanding the chemical behavior of similar compounds (Plazzi et al., 1997).

Safety and Hazards

The safety and hazards associated with this compound are not known. As with all chemicals, it should be handled with appropriate safety precautions to prevent exposure and ingestion.

Future Directions

The future directions for this compound could involve further study to determine its potential uses. This could include testing its biological activity, studying its physical and chemical properties in more detail, and optimizing its synthesis.